Cas no 958332-63-3 (Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate)
958332-63-3 structure
Product Name:Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate
CAS No:958332-63-3
MF:C12H7ClF3NO2
MW:289.637692689896
CID:796759
PubChem ID:45790133
Update Time:2025-09-21
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate
- 6-Quinolinecarboxylicacid, 4-chloro-2-(trifluoromethyl)-, methyl ester
- AKOS015850238
- 958332-63-3
- SB69705
- FT-0646771
- SCHEMBL1285319
- DTXSID50672231
-
- Inchi： 1S/C12H7ClF3NO2/c1-19-11(18)6-2-3-9-7(4-6)8(13)5-10(17-9)12(14,15)16/h2-5H,1H3
- InChI Key： SZKUQMZISQHQIO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)N=C2C=CC(C(=O)OC)=CC2=1
Computed Properties
- Exact Mass: 289.01200
- Monoisotopic Mass: 289.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.447
- Boiling Point: 314.5°C at 760 mmHg
- Flash Point: 144°C
- Refractive Index: 1.55
- PSA: 39.19000
- LogP: 3.69360
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144141-1g |
methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate |
958332-63-3 | 95% | 1g |
$544 | 2024-07-18 | |
| Chemenu | CM144141-1g |
methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate |
958332-63-3 | 95% | 1g |
$632 | 2021-08-05 | |
| Alichem | A189004039-1g |
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate |
958332-63-3 | 95% | 1g |
$549.44 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638365-1g |
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate |
958332-63-3 | 98% | 1g |
￥4569.00 | 2024-04-23 | |
| Crysdot LLC | CD11003060-1g |
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate |
958332-63-3 | 95+% | 1g |
$668 | 2024-07-19 |
Methyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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